Cas no 2268-77-1 (4-Methyl-2-mercaptobenzothiazole)
2268-77-1 structure
Product Name:4-Methyl-2-mercaptobenzothiazole
CAS No:2268-77-1
MF:C8H7NS2
MW:181.27787899971
MDL:MFCD22003305
CID:42705
PubChem ID:5138501
Update Time:2025-09-19
4-Methyl-2-mercaptobenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylbenzo[d]thiazole-2(3H)-thione
- 4-Methyl-3H-1,3-benzothiazole-2-thione
- 4-Methyl-2-mercaptobenzothiazole
- 4-Methylbenzo[d]thiazole-2-thiol
- 4-Methyl-3H-benzothiazol-2-thion
- 4-methyl-3H-benzothiazole-2-thione
- 2(3H)-Benzothiazolethione, 4-methyl-
- 2-mercapto-4-methylbenzothiazole
- MLS003373823
- NSC503426
- KSC495E9D
- 4-Methylbenzothiazole-2-thiol
- 4-Methyl-2-mercaptobenzothiazol
- JACGKHGTBZGVMW-UHFFFAOYSA-N
- 2-Mercapto 4-methyl-benzothiazole
- 2-Mercapto-4-methyl-benzothiazole
- EBD51149
- MFCD22003305
- SCHEMBL546270
- CS-0153404
- AB62961
- A878472
- DTXSID80408681
- 4-Methyl-2-merkaptobenzothiazol
- 4-methyl-2,3-dihydro-1,3-benzothiazole-2-thione
- FT-0755815
- 2268-77-1
- NSC-503426
- 4-METHYL-1,3-BENZOTHIAZOLE-2-THIOL
- DS-5665
- 2-Mercapto -4-methyl-benzothiazole
- SCHEMBL17941559
- CHEMBL1867807
- 4-methyl-3H-1, 3-benzothiazole-2-thione
- SMR002048619
- AKOS016010650
- D82568
- AKOS006307338
- DB-011056
-
- MDL： MFCD22003305
- Inchi： 1S/C8H7NS2/c1-5-3-2-4-6-7(5)9-8(10)11-6/h2-4H,1H3,(H,9,10)
- InChI Key： JACGKHGTBZGVMW-UHFFFAOYSA-N
- SMILES： S1C(NC2=C1C=CC=C2C)=S
Computed Properties
- Exact Mass: 181.00200
- Monoisotopic Mass: 181.00199157g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.6
- Topological Polar Surface Area: 69.4
Experimental Properties
- Boiling Point: 308.7°C at 760 mmHg
- PSA: 79.93000
- LogP: 2.89340
4-Methyl-2-mercaptobenzothiazole Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
4-Methyl-2-mercaptobenzothiazole Customs Data
- HS CODE：2934200090
- Customs Data：
China Customs Code:
2934200090Overview:
2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methyl-2-mercaptobenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EJ115-250mg |
4-Methyl-2-mercaptobenzothiazole |
2268-77-1 | 97% | 250mg |
170CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EJ115-1g |
4-Methyl-2-mercaptobenzothiazole |
2268-77-1 | 97% | 1g |
202.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EJ115-5g |
4-Methyl-2-mercaptobenzothiazole |
2268-77-1 | 97% | 5g |
604.0CNY | 2021-07-10 | |
| Chemenu | CM160108-5g |
4-Methylbenzo[d]thiazole-2(3H)-thione |
2268-77-1 | 95% | 5g |
$153 | 2021-06-17 | |
| Chemenu | CM160108-10g |
4-Methylbenzo[d]thiazole-2(3H)-thione |
2268-77-1 | 95% | 10g |
$234 | 2021-06-17 | |
| Ambeed | A196474-1g |
4-Methylbenzo[d]thiazole-2(3H)-thione |
2268-77-1 | 97% | 1g |
$13.0 | 2025-02-26 | |
| Ambeed | A196474-5g |
4-Methylbenzo[d]thiazole-2(3H)-thione |
2268-77-1 | 97% | 5g |
$37.0 | 2025-02-26 | |
| Ambeed | A196474-25g |
4-Methylbenzo[d]thiazole-2(3H)-thione |
2268-77-1 | 97% | 25g |
$183.0 | 2025-02-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EJ115-200mg |
4-Methyl-2-mercaptobenzothiazole |
2268-77-1 | 97% | 200mg |
75.0CNY | 2021-07-10 | |
| TRC | M241830-50mg |
4-Methyl-2-mercaptobenzothiazole |
2268-77-1 | 50mg |
$ 215.00 | 2022-06-04 |
4-Methyl-2-mercaptobenzothiazole Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2268-77-1 (4-Methyl-2-mercaptobenzothiazole) Related Products
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